Cas no 1807395-34-1 (2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid)

• Product Name: 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid
• CAS No: 1807395-34-1
• MF: C₁₀H₇BrF₃NO₂
• MW: 310.067292451859
• CID: 4971791
• Update Time: 2025-10-28

2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C10H7BrF3NO2/c11-7-4-8(15)5(1-2-9(16)17)3-6(7)10(12,13)14/h1-4H,15H2,(H,16,17)/b2-1+
• InChI Key： ZRMSJWFBNUEHMN-OWOJBTEDSA-N
• SMILES： BrC1C=C(C(/C=C/C(=O)O)=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid

Introduction to 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid (CAS No. 1807395-34-1) and Its Emerging Applications in Chemical Biology

2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807395-34-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its amino, bromo, and trifluoromethyl substituents on a cinnamic acid backbone, exhibits a unique combination of chemical properties that make it a valuable scaffold for drug discovery and molecular probe development.

The cinnamic acid moiety is well-known for its presence in various natural products and pharmaceuticals, where it often contributes to bioactivity through hydrogen bonding interactions and influences the overall conformational flexibility of the molecule. The introduction of a trifluoromethyl group at the 5-position enhances the lipophilicity and metabolic stability of the compound, while the bromo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These features make 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The structural motif of 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid has been explored as a potential scaffold for designing PPI modulators. For instance, studies have demonstrated that cinnamic acid derivatives can interact with specific residues in protein interfaces, thereby disrupting or stabilizing PPIs. The presence of halogen atoms, such as the bromo group in this compound, has been shown to improve binding affinity through halogen bonding interactions, which are increasingly recognized as important non-covalent forces in drug design.

Moreover, the trifluoromethyl group in 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid has been exploited to enhance pharmacokinetic properties, including reduced metabolic clearance and improved oral bioavailability. This feature is particularly valuable in drug development, where optimizing pharmacokinetics is critical for achieving therapeutic efficacy. Recent computational studies have highlighted the role of trifluoromethylation in modulating electronic properties and improving binding affinity to biological targets, further underscoring the significance of this substituent in medicinal chemistry.

Recent experimental investigations have also explored the potential of 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are frequently dysregulated in cancer. By leveraging the reactivity of the bromo group and the versatility of the cinnamic acid core, researchers have synthesized analogs that exhibit inhibitory activity against specific kinases. These findings suggest that 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid could serve as a precursor for developing novel anticancer agents with improved selectivity and reduced toxicity.

The utility of this compound extends beyond kinase inhibition; it has also been investigated as a precursor for imaging probes in biomedicine. The ability to incorporate fluorine-labeled derivatives into biological systems has enabled researchers to develop sensitive tools for visualizing molecular targets non-invasively using techniques such as positron emission tomography (PET) or magnetic resonance imaging (MRI). The structural features of 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid, particularly its lipophilic nature and tunable reactivity, make it an attractive candidate for designing probes that can cross biological barriers and accumulate selectively in target tissues.

In conclusion, 2-Amino-4-bromo-5-(trifluoromethyl)cinnamic acid (CAS No. 1807395-34-1) represents a promising scaffold with diverse applications in chemical biology and drug discovery. Its unique structural features—combining an amino group, a bromo substituent, and a trifluoromethyl group on a cinnamic acid backbone—endow it with remarkable chemical versatility. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this are poised to play an increasingly important role in advancing therapeutic strategies across multiple disease areas.